3-(3-Cyano-4-(isopropylsulfonyl)phenyl)-1,1-dimethylurea

• CAS RN: 918813-19-1
• Molecular Formula: C13H17N3O3S
• Molecular Weight: 295.36 g/mol
• IUPAC Name: 3-(3-cyano-4-propan-2-ylsulfonylphenyl)-1,1-dimethylurea
• InChI: InChI=1S/C13H17N3O3S/c1-9(2)20(18,19)12-6-5-11(7-10(12)8-14)15-13(17)16(3)4/h5-7,9H,1-4H3,(H,15,17)
• InChI Key: RQFIYCAJIQKZNL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)S(=O)(=O)C1=C(C=C(C=C1)NC(=O)N(C)C)C#N

Description

3-(3-Cyano-4-(isopropylsulfonyl)phenyl)-1,1-dimethylurea is a useful research compound. Its molecular formula is C13H17N3O3S and its molecular weight is 295.36 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 15C (67 mg, 0.30 mmol) in methylene chloride (2 mL) at 0° C. was added NaHCO3 (252 mg, 3 mmol) followed by a ca. 20% phosgene solution in toluene (0.3 mL). After stirring at that temperature for 2 h, the reaction was concentrated and diluted with methylene chloride (3 mL). To this solution was added Et3N (130 mg, 1.28 mmol) followed by dimethylamine hydrochloride (43 mg, 0.53 mmol) and the reaction was stirred overnight. The solution was loaded onto a silica gel column and purified via silica gel chromatography (0-80% ethyl acetate/hexane) to provide 16A (44 mg, 50%) and recovered starting material (15C) (20 mg). 16A: LC-MS: 296.02 (M+H)+.